Cas no 112741-49-8 ((2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester)

• Product Name: (2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester
• CAS No: 112741-49-8
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD00074955
• CID: 62945
• PubChem ID: 981230
• Update Time: 2025-10-19

(2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2R,3S)-(-)-6-oxo-2,3-diphenyl-4-morpholinecarboxylate
• (2R,3S)-(-)-N-Boc-6-Oxo-2,3-Diphenylmorpholine
• (2R,3S)-(-)-2,3-Diphenyl-6-oxomorpholine, N-BOC protected
• (2R,3S)-6-Oxo-2,3-di
• (2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester
• (2R,3S)-tert-Butyl 6-oxo-2,3- diphenylmorpholine-4-carboxylate
• (5S,6R)-N-Boc-5,6-diphenyl-2-morpholine
• (5S,6R)-N-Boc-5,6-diphenyl-2-morpholinone
• 2-Oxo-7a-hydroxy Clopidogrel (Mixture of EnantioMers)
• tert-Butyl (2R,3S)-(?)-6-oxo-2,3-diphenyl-4-morpholinecarboxylate
• Tert-Butyl(2R,3S)-(-)-6-oxo-2,3-diphenyl-4-morphol
• (2R,3S)-(?)-N-Boc-6-oxo-2,3-diphenylmorpholine
• tert-butyl (2R,3S)-6-oxo-2,3-diphenylmorpholine-4-carboxylate
• 4-Morpholinecarboxylicacid, 6-oxo-2,3-diphenyl-, 1,1-dimethylethyl ester, (2R-cis)-
• (2R,3S)-TERT-BUTYL 6-OXO-2,3-DIPHENYLMORPHOLINE-4-CARBOXYLATE
• Tert-butyl-(2R,3S)-(-)-6-oxo-2,3-diphenyl-4-morpholinecarboxylate
• 4-Morpholinecarboxylicacid, 6-oxo-2,3-diphenyl-, 1,1-dimethylethyl ester, (2R,3S)-
• (2R,3S)-N-BOC-6-OXO-2,3- DIPHEN
• 4-Morpholinecarboxylicacid, 6-oxo-2,3-diphenyl-, 1,1-dimethylethyl
• tert-Butyl(2R,3S)-(-)-6-oxo-2,3-diphenyl-4-morpholinecarboxylate
• t-butyl (2r,3s)-(-)-6-oxo-2,3-diphenyl-4-morpholinecarboxylate
• SCHEMBL3706217
• (2R,3S)-tert-butyl 6-oxo-2,3-diphenylmorpholine-4-carboxylate;(2R,3S)-N-BOC-6-OXO-2,3- DIPHENYLMORPHOLINE
• (2R,3S)-TERT-BUTYL6-OXO-2,3-DIPHENYLMORPHOLINE-4-CARBOXYLATE
• t-butyl (2R, 3S)-(-)-6-oxo-2,3-diphenyl-4-morpholinecarboxylate
• CS-W002317
• 112741-49-8
• (2R,3S)-N-BOC-6-OXO-2,3- DIPHENYLMORPHOLINE
• 173397-90-5
• MFCD00074955
• tert-butyl (2R,3S)-6-oxo-2,3-diphenyl-morpholine-4-carboxylate
• MRUKRSQUUNYOFK-RBUKOAKNSA-N
• EN300-99393
• (2R,3S)-(-)-N-Boc-6-oxo-2,3-diphenylmorpholine, 98%
• AC-3542
• J-002829
• STR08272
• DTXSID90359675
• (5S,6R)-5,6-diphenyl-4-tert-butoxycarbonyl-morpholin-2-one
• (5S,6R)-4-(tert-butyoxycarbonyl)-5,6-diphenyl-2,3,5,6-tetrahydro-4H-1,4-oxazine-2-one
• tert-Butyl(2>R,3S)-(-)-6-oxo-2,3-diphenyl-4-morph
• tert-butyl (2R, 3S)-(-)-6-oxo-2,3-diphenyl-4-morpholinecarboxylate
• tert-butyl- (2R, 3S)-(-)-6-oxo-2,3-diphenyl-4-morpholinecarboxylate
• AKOS015918372
• AM802940
• SC3521
• tert-butyl (5s,6r)-2-oxo-5,6-diphenylmorpholine-4-carboxylate
• (2R-cis)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid 1,1-Dimethylethyl Ester; (5S,6R)-4-tert-Butoxycarbonyl-5,6-diphenyl-morpholin-2-one; (5S,6R)-5,6-Diphenyl-4-tert-butoxycarbonylmorpholin-2-one
• DB-004094

• MDL： MFCD00074955
• Inchi： 1S/C21H23NO4/c1-21(2,3)26-20(24)22-14-17(23)25-19(16-12-8-5-9-13-16)18(22)15-10-6-4-7-11-15/h4-13,18-19H,14H2,1-3H3/t18-,19+/m0/s1
• InChI Key： MRUKRSQUUNYOFK-RBUKOAKNSA-N
• SMILES： O1C(CN(C(=O)OC(C)(C)C)[C@@H](C2C=CC=CC=2)[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 353.16300
• Monoisotopic Mass: 353.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.175
• Melting Point: 206 °C (dec.) (lit.)
• Boiling Point: 509.6 ºC at 760 mmHg
• Flash Point: 262℃
• Refractive Index: 1.561
• PSA: 55.84000
• LogP: 4.20080
• Solubility: Not determined
• Specific Rotation: -87 º (c=5.5 in methylene chloride)
• Optical Activity: [α]25/D −87°, c = 5.5 in methylene chloride

(2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on (2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester

Introduction to (2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester (CAS No. 112741-49-8)

The compound (2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester, identified by its CAS number 112741-49-8, is a sophisticated organic molecule with significant implications in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of intense interest among scientists and researchers.

At the core of its molecular structure lies a chiral center, which is critical for its pharmacological properties. The stereochemistry of the molecule, specifically the configuration at the (2R,3S) positions, plays a pivotal role in determining its interactions with biological targets. This specificity is a key factor in the design of drugs that aim to modulate biological pathways with high precision.

The presence of the diphenyl group and the morpholine moiety in the molecular framework contributes to the compound's unique physicochemical properties. These features not only influence its solubility and stability but also enhance its potential for binding to biological receptors. The tert-butyl ester group further modifies the compound's reactivity and metabolic pathways, making it an intriguing candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurological disorders. The compound (2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester has emerged as a promising candidate in this context. Its ability to interact with specific enzymes and receptors has been highlighted in several preclinical studies.

One of the most notable findings regarding this compound is its potential as an inhibitor of certain kinases that are overexpressed in cancer cells. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By inhibiting these kinases, the compound may help to restore normal cellular function and potentially reduce tumor growth.

Furthermore, studies have indicated that this derivative may have anti-inflammatory properties. Inflammation is a key process in many chronic diseases, and targeting inflammatory pathways has been shown to be effective in managing conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory responses could make it a valuable addition to therapeutic strategies aimed at reducing inflammation.

The morpholine ring in the molecular structure of (2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester is particularly noteworthy. Morpholine derivatives are known for their versatility in pharmaceutical applications due to their ability to form stable complexes with biological targets. This feature enhances the compound's binding affinity and selectivity, which are essential for effective drug design.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's interactions with biological systems. Molecular modeling techniques have allowed researchers to predict how the molecule will behave within different cellular environments. These predictions are crucial for designing experiments that can validate the compound's potential as a therapeutic agent.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The use of chiral auxiliaries and catalysts ensures that the stereochemistry at the (2R,3S) positions is maintained throughout the synthetic process. This level of precision is essential for obtaining a product with the desired biological activity.

In conclusion, the compound (2R,3S)-6-Oxo-2,3-diphenyl-4-morpholinecarboxylic Acid tert-Butyl Ester represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for contributing to the development of novel therapeutic agents that can address complex diseases.